Cas no 1211531-07-5 (tert-Butyl di(but-3-en-1-yl)carbamate)

Technical Introduction: tert-Butyl di(but-3-en-1-yl)carbamate is a specialized carbamate derivative featuring two but-3-en-1-yl groups attached to a central nitrogen atom, protected by a tert-butoxycarbonyl (Boc) group. This compound is primarily utilized in organic synthesis as a versatile intermediate, particularly in the construction of nitrogen-containing frameworks. The Boc group offers stability under basic conditions while being readily cleaved under acidic conditions, enabling controlled deprotection in multi-step syntheses. The presence of reactive terminal alkenes allows for further functionalization via cross-coupling or cyclization reactions, making it valuable for applications in pharmaceuticals, agrochemicals, and materials science. Its well-defined reactivity and protective group compatibility enhance its utility in complex molecular architectures.

tert-Butyl di(but-3-en-1-yl)carbamate structure

1211531-07-5 structure

Product Name:tert-Butyl di(but-3-en-1-yl)carbamate

CAS No:1211531-07-5

MF:C₁₃H₂₃NO₂

MW:225.32722401619

MDL:MFCD22420767

CID:2092661

PubChem ID:86280169

Update Time:2025-05-28

tert-Butyl di(but-3-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl di(but-3-en-1-yl)carbamate
- tert-butyl diallylcarbamate
- 1211531-07-5
- DB-110536
- Di-but-3-enyl-carbamic acid tert-butyl ester
- AKOS024462366
- AS-46589
- VEUSUZLSPSGFLS-UHFFFAOYSA-N
- CS2280
- SCHEMBL15645124
- tert-butyl N,N-bis(but-3-enyl)carbamate
- CS-0334970
- TERT-BUTYL N,N-BIS(BUT-3-EN-1-YL)CARBAMATE
- MFCD22420767
- tert-Butyldi(but-3-en-1-yl)carbamate
- MDL： MFCD22420767
- Inchi： 1S/C13H23NO2/c1-6-8-10-14(11-9-7-2)12(15)16-13(3,4)5/h6-7H,1-2,8-11H2,3-5H3
- InChI Key： VEUSUZLSPSGFLS-UHFFFAOYSA-N
- SMILES： O(C(N(CCC=C)CCC=C)=O)C(C)(C)C

Computed Properties

Exact Mass: 225.172878976g/mol
Monoisotopic Mass: 225.172878976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 9
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 29.5Å²

tert-Butyl di(but-3-en-1-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB452687-250 mg	tert-Butyl di(but-3-en-1-yl)carbamate; .	1211531-07-5		250MG	€322.80	2023-07-18
abcr	AB452687-1 g	tert-Butyl di(but-3-en-1-yl)carbamate; .	1211531-07-5		1g	€725.60	2023-07-18
TRC	B111440-10mg	tert-Butyl Di(but-3-en-1-yl)carbamate	1211531-07-5		10mg	$ 50.00	2022-06-07
TRC	B111440-50mg	tert-Butyl Di(but-3-en-1-yl)carbamate	1211531-07-5		50mg	$ 135.00	2022-06-07
TRC	B111440-100mg	tert-Butyl Di(but-3-en-1-yl)carbamate	1211531-07-5		100mg	$ 210.00	2022-06-07
eNovation Chemicals LLC	Y0989116-5g	tert-Butyl di(but-3-en-1-yl)carbamate	1211531-07-5	95%	5g	$1400	2024-08-02
abcr	AB452687-250mg	tert-Butyl di(but-3-en-1-yl)carbamate; .	1211531-07-5		250mg	€327.20	2025-04-22
abcr	AB452687-1g	tert-Butyl di(but-3-en-1-yl)carbamate; .	1211531-07-5		1g	€736.60	2025-04-22
eNovation Chemicals LLC	Y0989116-5g	tert-butyl di(but-3-en-1-yl)carbamate	1211531-07-5	95%	5g	$1400	2025-03-03
1PlusChem	1P00HGF0-250mg	TERT-BUTYL DI(BUT-3-EN-1-YL)CARBAMATE	1211531-07-5	95%	250mg	$190.00	2025-02-28

tert-Butyl di(but-3-en-1-yl)carbamate Related Literature

1. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

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